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Compound of Interest

Compound Name: Meranzin hydrate

Cat. No.: B016108 Get Quote

Essential Safety and Handling Guide for
Meranzin Hydrate
For researchers, scientists, and drug development professionals working with Meranzin
hydrate, a comprehensive understanding of safety protocols and handling procedures is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe handling of this compound in a laboratory

setting.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Meranzin hydrate is provided in the

table below for easy reference.

Property Value

CAS Number 5875-49-0

Molecular Formula C₁₅H₁₈O₅

Molecular Weight 278.30 g/mol

Physical State Solid

Storage Temperature -20°C
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Hazard Identification and Personal Protective
Equipment (PPE)
Meranzin hydrate is classified with the GHS09 pictogram, indicating it is hazardous to the

aquatic environment.

Signal Word: Warning

Hazard Statements:

H410: Very toxic to aquatic life with long lasting effects.

Precautionary Statements:

P273: Avoid release to the environment.

P501: Dispose of contents/container to an approved waste disposal plant.

Due to the lack of a comprehensive public Safety Data Sheet, a conservative approach to

Personal Protective Equipment (PPE) is recommended. The following PPE should be worn at

all times when handling Meranzin hydrate:

PPE Category Recommended Equipment

Eye/Face Protection Safety glasses with side shields or goggles.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat.

Respiratory Protection

Use in a well-ventilated area. If dusts are

generated, a NIOSH-approved respirator for

dusts is recommended.

Operational Plan: Step-by-Step Handling
Procedures
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A systematic approach to handling Meranzin hydrate from receipt to disposal is crucial for

laboratory safety.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Ensure the container is properly sealed.

2. Storage:

Store the container in a designated, well-ventilated, and secure location at the recommended

temperature of -20°C.

Keep the container tightly closed to prevent contamination and degradation.

Store away from incompatible materials (strong oxidizing agents).

3. Preparation and Use:

All handling of solid Meranzin hydrate should be conducted in a chemical fume hood to

minimize inhalation exposure.

Before weighing, allow the container to equilibrate to room temperature to prevent

condensation.

Use appropriate tools (e.g., spatula, weigh paper) to handle the solid. Avoid generating dust.

If preparing solutions, add the solid to the solvent slowly and stir to dissolve.

4. Disposal Plan:

All waste containing Meranzin hydrate, including empty containers, contaminated PPE, and

experimental residues, must be treated as hazardous waste.

Collect all waste in clearly labeled, sealed containers.
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Dispose of the waste through an approved hazardous waste disposal company, following all

local, state, and federal regulations. [cite: P501]

Crucially, avoid releasing any amount of Meranzin hydrate into the environment, including

drains or standard trash. [cite: P273]

Emergency Procedures
First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids occasionally. Seek medical attention.

Skin Contact: Remove contaminated clothing. Wash skin with soap and water for at least 15

minutes. Seek medical attention if irritation develops.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.

Specific Hazards Arising from the Chemical: As a combustible solid, it may burn in a fire,

producing irritating or toxic gases.

Protective Equipment for Firefighters: Wear self-contained breathing apparatus (SCBA) and

full protective clothing.

Accidental Release Measures:

In the event of a spill, follow a structured procedure to ensure safety and minimize

environmental contamination.
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Workflow for Meranzin Hydrate Spill Response

Spill Occurs

Evacuate Immediate Area & Alert Others

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

Contain the Spill
(Use absorbent pads or vermiculite)

Carefully Collect Spilled Material

Decontaminate Spill Area
(Use appropriate solvent and wipe clean)

Package Contaminated Materials
in a Labeled Hazardous Waste Container

Dispose of Waste
(Through approved hazardous waste vendor)

Spill Cleaned Up

Click to download full resolution via product page

Workflow for Meranzin Hydrate Spill Response
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This comprehensive guide is intended to provide essential safety and logistical information for

the handling of Meranzin hydrate. Always consult your institution's specific safety protocols

and the most up-to-date Safety Data Sheet (SDS) for the most detailed and current

information. By adhering to these guidelines, researchers can minimize risks and ensure a safe

laboratory environment.

To cite this document: BenchChem. [Personal protective equipment for handling Meranzin
hydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016108#personal-protective-equipment-for-handling-
meranzin-hydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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